methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate

• IUPAC Name: methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C19H21N5O5S/c1-4-29-14-7-5-13(6-8-14)24-15(9-12-10-16(25)21-18(27)20-12)22-23-19(24)30-11(2)17(26)28-3/h5-8,10-11H,4,9H2,1-3H3,(H2,20,21,25,27)
• InChI Key: ZKANHMPJCSXUGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SC(C)C(=O)OC)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C19H21N5O5S
• Molecular Weight: 431.5 g/mol

Description

Methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate is a useful research compound. Its molecular formula is C19H21N5O5S and its molecular weight is 431.47. The purity is usually 95%.
BenchChem offers high-quality methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Studies on compounds with similar structures often focus on their synthesis and characterization, providing a foundation for understanding their chemical behavior and potential for further modification. For example, the synthesis of novel derivatives of pyrimidine and triazole, similar to the compound , has been reported, indicating the interest in such compounds for their unique chemical properties and potential applications in medicinal chemistry (Saucedo-Vázquez et al., 2009).

Potential Biological Activities

Compounds featuring pyrimidine, triazole, and similar heterocyclic frameworks are often explored for their biological activities. Research has demonstrated that these compounds can exhibit a range of activities, including antibacterial, antifungal, and anticancer properties. For instance, derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antitumor activity, suggesting the potential therapeutic applications of such compounds (Hafez & El-Gazzar, 2017).